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Compound of Interest

Compound Name:
2-Hydroxyquinoline-3-carboxylic

acid

Cat. No.: B189343 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the proper disposal of 2-Hydroxyquinoline-3-carboxylic acid, ensuring the

safety of laboratory personnel and environmental compliance. Researchers, scientists, and

drug development professionals must adhere to these procedural guidelines.

Immediate Safety and Handling
Before initiating any disposal procedures, it is critical to handle 2-Hydroxyquinoline-3-
carboxylic acid with appropriate personal protective equipment (PPE) to mitigate risks of

exposure. This compound is classified as a hazardous substance.

Personal Protective Equipment (PPE) Requirements:
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Equipment Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

To prevent skin contact.[1][2]

[3]

Eye Protection
Chemical safety goggles

and/or a face shield.

To protect eyes from splashes

or dust.[1][2][3]

Body Protection Laboratory coat.
To protect skin and clothing

from contamination.[1][2][3]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.

To avoid inhalation of dust.[2]

[3]

Primary Disposal Protocol: Hazardous Waste
Collection
The universally recommended and safest method for the disposal of 2-Hydroxyquinoline-3-
carboxylic acid is through a licensed hazardous waste disposal service.[2][4][5] Do not

dispose of this chemical down the drain or in regular trash.

Step-by-Step Procedure:

Containerize Waste: Collect solid 2-Hydroxyquinoline-3-carboxylic acid waste, including

any contaminated materials (e.g., weighing paper, gloves, wipes), in a designated, properly

labeled, and sealed container.[2][4]

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "2-Hydroxyquinoline-3-carboxylic acid".

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area,

segregated from incompatible materials.

Arrange for Pickup: Contact your institution's Environmental Health & Safety (EHS)

department or a certified hazardous waste disposal company to arrange for collection.
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Spill Management
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination:

Evacuate and Ventilate: Ensure the area is well-ventilated. If the spill is large, evacuate the

immediate area.

Don PPE: Wear the appropriate personal protective equipment as detailed in the table

above.

Containment: For solid spills, carefully sweep up the material to avoid generating dust.[2]

Collection: Place the swept-up material and any contaminated cleaning supplies into a

suitable, sealed container for disposal as hazardous waste.[2]

Decontamination: Clean the spill area thoroughly.

Hazard and Physical Property Summary
The following table summarizes key quantitative data for 2-Hydroxyquinoline-3-carboxylic
acid, underscoring the need for careful handling and disposal.

Property Value

Physical State Solid

Appearance Light yellow

Melting Point 300 °C / 572 °F[1]

GHS Classification

Acute Toxicity 4 (Oral, Dermal, Inhalation); Skin

Irritant 2; Eye Irritant 2; Specific Target Organ

Toxicity - Single Exposure 3 (Respiratory

system)[1]

Signal Word Warning[1]
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Experimental Protocol: Neutralization of Acidic
Organic Waste
Disclaimer: This is a general procedure for the neutralization of acidic organic waste. Due to

the hazardous nature and complex structure of quinoline compounds, this procedure for 2-
Hydroxyquinoline-3-carboxylic acid should only be considered for very small quantities and

with prior approval from your institution's EHS department. The primary recommended disposal

method remains collection by a licensed hazardous waste service.

Objective: To neutralize small quantities of acidic waste to a pH range of 6.0-8.0, rendering it

less hazardous for subsequent disposal as determined by local regulations.

Materials:

Waste 2-Hydroxyquinoline-3-carboxylic acid (in solution)

Sodium bicarbonate (NaHCO₃) or a 5-10% solution of sodium carbonate (Na₂CO₃)

Large beaker or container

Stir bar and stir plate

pH paper or a calibrated pH meter

Appropriate PPE (fume hood, gloves, goggles, lab coat)

Procedure:

Work in a Fume Hood: Perform all steps in a certified chemical fume hood to ensure

adequate ventilation.

Dilution: Slowly add the acidic solution to a large volume of cold water (a 1:10 ratio of acid

solution to water is a general guideline). Always add acid to water, never the other way

around.

Neutralization: While continuously stirring the diluted solution, slowly add small amounts of

sodium bicarbonate or sodium carbonate solution. Be cautious as this will generate carbon
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dioxide gas and may cause foaming.[1]

Monitor pH: Periodically check the pH of the solution using pH paper or a pH meter.

Continue adding the basic solution incrementally until the pH is within a neutral range

(typically 6.0-8.0), or as specified by your local wastewater regulations.[1]

Final Disposal: Once neutralized, the final disposal of the solution must be in accordance

with local regulations. For solutions containing hazardous compounds like this, collection for

disposal by a hazardous waste service is still the most prudent course of action. Drain

disposal is generally not recommended without explicit EHS approval.

Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Acidic_Compounds_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Acidic_Compounds_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Decision Workflow for 2-Hydroxyquinoline-3-carboxylic Acid

Waste Generated:
2-Hydroxyquinoline-3-carboxylic acid

(solid or in solution)

Is this a small quantity (<1g) and has
neutralization been approved by EHS?

Primary Method:
Collect in a labeled, sealed
hazardous waste container.

No (Recommended Path)

Experimental Protocol:
Perform neutralization under
a fume hood with weak base.

Yes

Contact EHS or licensed
waste disposal company for pickup.

Monitor pH to 6.0 - 8.0

Collect neutralized solution in a
labeled hazardous waste container.

Click to download full resolution via product page

Caption: Disposal decision workflow for 2-Hydroxyquinoline-3-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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